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Compound of Interest

Compound Name: 4-Chlorocinnamaldehyde

Cat. No.: B151971

Technical Support Center: 4-Chlorocinnamaldehyde

This guide provides essential safety information for handling and storing 4-
Chlorocinnamaldehyde. It is intended for laboratory personnel and researchers. Always refer
to the specific Safety Data Sheet (SDS) provided by your supplier for the most detailed
information.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Chlorocinnamaldehyde?

Al: 4-Chlorocinnamaldehyde is classified as a hazardous substance. The primary hazards
include:

Skin Irritation: Causes skin irritation upon contact.[1][2][3]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Allergic Skin Reaction: May cause an allergic skin reaction.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[4][5]

Q2: What are the proper storage conditions for 4-Chlorocinnamaldehyde?
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A2: To ensure stability and safety, 4-Chlorocinnamaldehyde should be stored under the
following conditions:

Store in a cool, dry, and well-ventilated area.[1][2][4]
Keep the container tightly closed and sealed.[1][2][4]
Store in the original container.[1]

Protect containers from physical damage.[1]

Store away from incompatible materials and foodstuffs.[1] Some sources suggest storing
under an inert gas as it may be hygroscopic.[4]

Q3: What personal protective equipment (PPE) is required when handling 4-
Chlorocinnamaldehyde?

A3: Appropriate PPE must be worn to minimize exposure.[6] Recommended PPE includes:

Hand Protection: Chemical-resistant gloves such as nitrile, neoprene, or butyl rubber.[1][6]
Always inspect gloves before use and wash hands thoroughly after handling.[1][5]

Eye and Face Protection: Safety glasses with side-shields or chemical splash goggles are
required.[2][6] A face shield may be necessary when there is a risk of splashing.[6]

Body Protection: A laboratory coat should be worn and fully buttoned.[6]

Respiratory Protection: Work should be conducted in a well-ventilated area, such as a
chemical fume hood.[1][4][6] If ventilation is inadequate, a NIOSH-approved respirator may
be necessary.[4][6]

Q4: What should I do in case of accidental skin or eye contact?
A4: Immediate action is crucial in case of exposure:

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin with
plenty of soap and water.[1][4][7] Seek medical attention if irritation or a rash develops.[1][2]
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][4][7] Remove contact lenses if present
and easy to do.[1] Seek immediate medical attention.[1][7]

Q5: How should I handle a spill of 4-Chlorocinnamaldehyde?
A5: The procedure for cleaning up a spill depends on its size:

e Minor Spills: For small spills, wear appropriate PPE, absorb the material with an inert
substance (e.g., sand, vermiculite), and sweep it up, avoiding dust generation.[1][4][6] Place
the waste in a sealed, labeled container for disposal.[1][4][6]

o Major Spills: For larger spills, evacuate the area and alert emergency services.[1][8] Prevent
the spill from entering drains or waterways.[1] Only trained personnel with proper equipment
should handle major spills.[9][10]

Troubleshooting Guide

Q: I notice a change in the color or consistency of the 4-Chlorocinnamaldehyde | have in
storage. What should | do?

A: A change in physical appearance could indicate decomposition or contamination. Do not use
the chemical. It is recommended to dispose of it as hazardous waste according to your
institution's guidelines.[4] Ensure your storage conditions meet the recommended standards to
prevent future issues.[1][4]

Q: I am experiencing a skin rash after working with 4-Chlorocinnamaldehyde, even with
gloves on. What could be the cause?

A: This could be due to several factors:

e Glove Permeation: The chemical may have permeated the glove material. Ensure you are
using the recommended type of gloves (e.g., nitrile, neoprene) and check the manufacturer's
specifications for breakthrough times.[1]

» Contamination: You may have unknowingly touched a contaminated surface before removing
your gloves or cross-contaminated your work area. Review your handling procedures to
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ensure good laboratory practices are being followed.[1]

 Allergic Reaction: You may have developed a skin sensitization to the compound.[1] It is
crucial to seek medical advice and report the incident to your safety officer.[1][2]

Q: I can smell a strong odor even when working in a fume hood. Is this normal?

A: A strong odor may indicate that your fume hood is not functioning correctly or that your
handling technique is creating aerosols or dust. Check the fume hood's certification and airflow.
If the problem persists, cease work and contact your institution's environmental health and
safety department.[6]

Quantitative Data Summary

Parameter Value Reference
Molecular Formula CoH-CIO [4][11]
Molecular Weight 166.60 g/mol [4][11]
Melting Point 57-63 °C [11]

Form Solid [11]

Hazard Codes H315, H317, H319, H335 [1][5][11][12]

P261, P264, P272, P280,
P302+P352,
Precautionary Codes P305+P351+P338, [112]51111]
P333+P313, P337+P313,
P362+P364, P501

Storage Class 11 - Combustible Solids [11]

Experimental Workflow
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Caption: Logical workflow for the safe handling of 4-Chlorocinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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